Cas no 6264-77-3 (3,3'-Diethoxybiphenyl-4,4'-diamine)

• Product Name: 3,3'-Diethoxybiphenyl-4,4'-diamine
• CAS No: 6264-77-3
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 957030
• PubChem ID: 974772
• Update Time: 2025-08-05

3,3'-Diethoxybiphenyl-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

• o-Diphenetidine
• cid_974772
• (4'-amino-3,3'-diethoxy-4-biphenylyl)amine
• AKOS005174291
• [4-(4-amino-3-ethoxy-phenyl)-2-ethoxy-phenyl]amine
• 4-(4-azanyl-3-ethoxy-phenyl)-2-ethoxy-aniline
• BDBM43572
• CHEMBL1378470
• HMS2310H03
• SCHEMBL136308
• SMR000079128
• SR-01000286294-1
• 4-(4-amino-3-ethoxyphenyl)-2-ethoxyaniline
• 3,3'-diethoxybiphenyl-4,4'-diamine
• SB81864
• CS-0365805
• 6264-77-3
• 3,3'-Diethoxy-[1,1'-biphenyl]-4,4'-diamine
• SR-01000286294
• MLS000065366
• 3,3'-Diethoxybiphenyl-4,4'-diamine

• Inchi： 1S/C16H20N2O2/c1-3-19-15-9-11(5-7-13(15)17)12-6-8-14(18)16(10-12)20-4-2/h5-10H,3-4,17-18H2,1-2H3
• InChI Key： XRWMYQLURQHNCL-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1C=CC(=C(C=1)OCC)N)N

Computed Properties

• Exact Mass: 272.152
• Monoisotopic Mass: 272.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.5Ų

3,3'-Diethoxybiphenyl-4,4'-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3'-Diethoxybiphenyl-4,4'-diamine

Introduction to 3,3'-Diethoxybiphenyl-4,4'-diamine (CAS No. 6264-77-3)

3,3'-Diethoxybiphenyl-4,4'-diamine, also known by its CAS registry number CAS No. 6264-77-3, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its biphenyl structure, which consists of two phenyl rings connected by a single bond. The molecule features ethoxy groups at the 3 and 3' positions and amino groups at the 4 and 4' positions, making it a valuable precursor in the synthesis of advanced materials.

The synthesis of 3,3'-Diethoxybiphenyl-4,4'-diamine typically involves multi-step reactions that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in synthetic methodologies have enabled more efficient routes for its production, leveraging catalytic systems and green chemistry principles to minimize environmental impact. These improvements have made the compound more accessible for research and industrial applications.

In terms of physical properties, CAS No. 6264-77-3 exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, revealing its suitability for use in high-temperature applications. The compound's electronic properties, including its ability to act as a ligand in coordination chemistry, have been explored in recent studies.

The applications of 3,3'-Diethoxybiphenyl-4,4'-diamine span across multiple disciplines. In materials science, it serves as a key building block for the synthesis of polymeric materials with tailored electronic properties. For instance, researchers have utilized this compound to develop advanced polymers for use in organic light-emitting diodes (OLEDs) and flexible electronics. The ability of this compound to form stable coordination complexes has also made it valuable in catalysis and sensor technology.

Recent studies have highlighted the potential of CAS No. 6264-77-3 in the field of biotechnology. Its role as a chiral ligand in asymmetric catalysis has been explored, demonstrating its ability to induce high enantioselectivity in certain reactions. This opens up new avenues for its use in pharmaceutical intermediate synthesis and fine chemical production.

In conclusion, 3,3'-Diethoxybiphenyl-4,4'-diamine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications are expected to expand further as new synthetic methods and functionalization strategies are developed. The compound's contribution to advancing materials science and biotechnology underscores its importance as a key player in modern chemistry.